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Compound of Interest

Compound Name: Tris(2-cyanoethyl)amine

Cat. No.: B1293739 Get Quote

Essential Safety and Handling Guide for Tris(2-
cyanoethyl)amine
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Tris(2-cyanoethyl)amine. Adherence to these procedures is essential to ensure a safe

laboratory environment and minimize risk of exposure. Tris(2-cyanoethyl)amine is a toxic

compound that can cause severe health effects upon contact, inhalation, or ingestion.

Hazard Summary
Tris(2-cyanoethyl)amine is classified as a hazardous chemical with the following primary

concerns:

Acute Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[1]

Corrosivity: Causes severe skin burns and eye damage.[1]

Due to these hazards, it is imperative to handle this compound with stringent safety

precautions.
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The following PPE is mandatory when handling Tris(2-cyanoethyl)amine. All PPE should be

inspected for integrity before each use.

Protection Type Recommended Equipment Purpose

Eye and Face
Chemical safety goggles and a

face shield

To protect eyes and face from

splashes and dust.

Skin

Chemical-resistant gloves

(e.g., Nitrile rubber, minimum

0.11 mm thickness), changed

immediately if contaminated. A

lab coat or chemical-resistant

apron.

To prevent skin contact.

Respiratory

Work in a certified chemical

fume hood. If a fume hood is

not available, a NIOSH/MSHA-

approved respirator with an

appropriate cartridge for

organic vapors and

particulates is required.

To avoid inhalation of dust or

vapors.

Body
A laboratory coat worn over

personal clothing.
To protect from contamination.

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural workflow for the safe handling of Tris(2-cyanoethyl)amine
from preparation to post-handling cleanup.

1. Preparation:

Designated Area: All work with Tris(2-cyanoethyl)amine must be conducted in a designated

area, such as a chemical fume hood.
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Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.

Assemble Materials: Before starting, gather all necessary equipment, including the chemical,

solvents, glassware, and waste containers, and place them within the fume hood to minimize

movement in and out of the controlled area.

Don PPE: Put on all required personal protective equipment as detailed in the table above.

2. Handling:

Weighing: If weighing the solid, do so within the fume hood or a ventilated balance enclosure

to prevent the release of dust into the laboratory environment.

Dissolving: When preparing solutions, add the solid Tris(2-cyanoethyl)amine to the solvent

slowly to avoid splashing.

Transfers: Use appropriate glassware and techniques to transfer the chemical or its

solutions, ensuring all containers are clearly labeled.

Avoid Inhalation: Do not breathe dust or mists.[1]

No Consumption: Do not eat, drink, or smoke when using this product.[1]

3. Post-Handling & Decontamination:

Decontaminate Surfaces: After handling is complete, decontaminate all work surfaces,

glassware, and equipment with an appropriate solvent (e.g., 70% ethanol), followed by a

thorough cleaning with soap and water.

Remove PPE: Remove PPE carefully, avoiding contact with the contaminated outer

surfaces. Disposable gloves should be removed and discarded into the hazardous waste

container immediately after use.

Personal Hygiene: Wash hands thoroughly with soap and water after removing gloves and

before leaving the laboratory.
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Emergency Procedures
In the event of an exposure or spill, follow these procedures immediately.

Exposure Type Immediate Action

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower for at least 15

minutes. Immediately call a POISON CENTER

or doctor.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a

POISON CENTER or doctor.[1]

Inhalation

Remove person to fresh air and keep

comfortable for breathing. Immediately call a

POISON CENTER or doctor.[1]

Ingestion

Rinse mouth. Do NOT induce vomiting.

Immediately call a POISON CENTER or doctor.

[1]

Spill

For small spills, absorb with an inert material

(e.g., sand, vermiculite) and place in a sealed

container for hazardous waste disposal.

Ventilate the area and clean the spill site. For

large spills, evacuate the area and contact your

institution's environmental health and safety

department.

Disposal Plan
Proper disposal of Tris(2-cyanoethyl)amine and associated waste is crucial to prevent

environmental contamination and ensure safety.

Chemical Waste: Unused or waste Tris(2-cyanoethyl)amine, as well as solutions containing

it, must be disposed of as hazardous chemical waste.
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Collect in a clearly labeled, sealed, and chemical-resistant container.

Follow your institution's and local regulations for hazardous waste pickup and disposal.

Contaminated Materials: All disposable items that have come into contact with Tris(2-
cyanoethyl)amine, such as gloves, bench paper, and pipette tips, must be considered

hazardous waste.

Place these items in a designated, sealed hazardous waste container within the fume

hood.

Do not mix with general laboratory waste. Contaminated nitrile gloves are not suitable for

recycling and must be disposed of as hazardous waste.

Empty Containers: "Empty" containers of Tris(2-cyanoethyl)amine may still contain residual

chemical and should be treated as hazardous waste.
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Caption: Workflow for the safe handling of Tris(2-cyanoethyl)amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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